molecular formula C10H8N2O B010223 2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one CAS No. 19950-82-4

2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one

Cat. No. B010223
CAS RN: 19950-82-4
M. Wt: 172.18 g/mol
InChI Key: UVMGEJFIDWDQGK-UHFFFAOYSA-N
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Description

2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one is a nitrogen-containing heterocyclic compound . It is a part of the benzimidazole family, which is a significant class of organic molecules that are widely used in medicinal chemistry .


Synthesis Analysis

The synthesis of this compound and its derivatives has been a topic of interest in recent years . The synthetic approaches are grouped according to the degree of saturation of the product pyrroloimidazole ring . An improved, scalable synthetic route to this compound has been reported, which is applicable to analogue synthesis and the synthesis of related natural products .


Molecular Structure Analysis

The molecular structure of this compound is complex and involves multiple bonds . The structure types of pyrrolo[1,2-a]imidazoles may be distinguished depending on the degree of saturation .


Chemical Reactions Analysis

The chemical reactions involving this compound are diverse and involve multiple steps . The formation of multiple bonds via a domino process consisting of the chemoselective Kabachnik–Fields reaction and intramolecular cyclodehydration has been reported .

Future Directions

The future directions in the research of 2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one could involve further exploration of its synthesis methods, use in organic synthesis, and medical and biological studies . The development of new drug candidates using this compound due to its wide spectrum of biological activity is also a promising direction .

properties

IUPAC Name

2,3-dihydropyrrolo[1,2-a]benzimidazol-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8N2O/c13-10-6-5-9-11-7-3-1-2-4-8(7)12(9)10/h1-4H,5-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVMGEJFIDWDQGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)N2C1=NC3=CC=CC=C32
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods I

Procedure details

A solution of 2,3-dihydro-1-hydroxy-1H-pyrrolo-[1,2-a]benzimidazole (1.0 g, 5.75 mmol)) in methylene chloride was treated with mangenese dioxide (5 g, 58 mmol) at r.t. and stirred for 10 hour. The mixture was diluted with ethyl acetate and filtered through diatomaceous earth (Celite (trademark)). The filtrate was concentrated and purified to give the title compound. 1HNMR (CDCl3)δ 3.28 (t, 2H), 4.48 (t, 2H), 7.3-7.45 (m, 2H), 7.45-7.55 (m, 1H), 7.86-7.94 (m, 1H) ppm.
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Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Reactant of Route 2
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Reactant of Route 3
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Reactant of Route 4
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Reactant of Route 5
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one
Reactant of Route 6
2,3-Dihydropyrrolo[1,2-a]benzimidazol-1-one

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